Cas no 2580090-74-8 (ethyl (2S,4R)-4-azidopyrrolidine-2-carboxylate)

• Product Name: ethyl (2S,4R)-4-azidopyrrolidine-2-carboxylate
• CAS No: 2580090-74-8
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5657663
• PubChem ID: 165891366
• Update Time: 2025-05-25

ethyl (2S,4R)-4-azidopyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2S,4R)-4-azidopyrrolidine-2-carboxylate
• EN300-27724122
• 2580090-74-8

• Inchi： 1S/C7H12N4O2/c1-2-13-7(12)6-3-5(4-9-6)10-11-8/h5-6,9H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： UZLZMGAWJIEYRW-RITPCOANSA-N
• SMILES： O(CC)C([C@@H]1C[C@H](CN1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.7Ų

Additional information on ethyl (2S,4R)-4-azidopyrrolidine-2-carboxylate

Recent Advances in the Application of Ethyl (2S,4R)-4-Azidopyrrolidine-2-Carboxylate (CAS: 2580090-74-8) in Chemical Biology and Drug Discovery

Ethyl (2S,4R)-4-azidopyrrolidine-2-carboxylate (CAS: 2580090-74-8) is a chiral pyrrolidine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for bioactive molecules. Recent studies have highlighted its utility in click chemistry, peptide modification, and drug discovery, particularly in the development of protease inhibitors and targeted therapeutics. This research brief synthesizes the latest findings on this compound, emphasizing its synthetic applications, biological relevance, and emerging therapeutic potential.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the use of ethyl (2S,4R)-4-azidopyrrolidine-2-carboxylate as a key intermediate in the synthesis of macrocyclic hepatitis C virus (HCV) NS3/4A protease inhibitors. The azido group enabled efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to generate triazole-linked macrocycles with improved target binding affinity. Structural optimization yielded compounds with sub-nanomolar inhibitory activity, underscoring the scaffold's potential in antiviral drug design.

In chemical biology, researchers have leveraged the compound's azide functionality for bioorthogonal labeling of proteins. A 2024 Nature Chemical Biology paper reported its incorporation into engineered pyrrolysyl-tRNA synthetase systems for site-specific modification of proteins with fluorophores or affinity tags. The (2S,4R) stereochemistry was critical for maintaining protein stability while enabling efficient click chemistry conjugation, offering advantages over traditional lysine-based labeling approaches.

Recent synthetic methodology developments have expanded access to this chiral building block. A novel asymmetric [3+2] cycloaddition protocol published in Organic Letters (2024) achieved the compound's synthesis in 89% yield and >99% ee using a bifunctional thiourea catalyst. This advance addresses previous challenges in scalable production while preserving the stereochemical integrity essential for biological applications.

Emerging therapeutic applications include its use in PROTAC (proteolysis-targeting chimera) development. Researchers at a major pharmaceutical company recently disclosed (2024) its incorporation as a linker component in BRD4-targeting PROTACs, where the azide enabled modular assembly of warhead and E3 ligase binder components. The resulting compounds showed improved cellular permeability and degradation efficiency compared to traditional PEG-based linkers.

Ongoing clinical investigations (Phase I/II) are evaluating derivatives of ethyl (2S,4R)-4-azidopyrrolidine-2-carboxylate as components of antibody-drug conjugates (ADCs) for oncology indications. The compound's stability under physiological conditions and efficient conjugation kinetics make it particularly suitable for next-generation ADC platforms requiring precise control over drug-antibody ratios.

Future research directions highlighted in recent reviews include exploring the scaffold's potential in covalent inhibitor design (via strain-promoted azide-alkyne cycloadditions) and as a component of multifunctional drug delivery systems. The compound's unique stereochemical and reactivity profile positions it as a valuable tool for addressing current challenges in targeted therapy development and chemical biology probe design.